Cas no 102686-21-5 (Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3,4-dimethyl-1-b-D-ribofuranosylpyridinium, inner salt (9CI))

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 3,4-dimethyl-1-b-D-ribofuranosylpyridinium, inner salt (9CI) Properties

Names and Identifiers

• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3,4-dimethylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• 3,4-dimethylpyridine adenine dinucleotide
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3,4-dimethylpyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphate
• 3,4-Dmpad
• 5'-ester with 3,4-dimethyl-1-b-D-ribofuranosylpyridinium, inner salt (9CI)
• Adenosine 5'-(trihydrogen diphosphate), 5'-5'-ester with 3,4-dimethyl-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt
• 102686-21-5
• DTXSID30145453
• +Expand

• InChIKey： NDJMRNDYWSNOQN-RBEMOOQDSA-N
• Inchi： InChI=1S/C22H30N6O13P2/c1-10-3-4-27(5-11(10)2)21-17(31)15(29)12(39-21)6-37-42(33,34)41-43(35,36)38-7-13-16(30)18(32)22(40-13)28-9-26-14-19(23)24-8-25-20(14)28/h3-5,8-9,12-13,15-18,21-22,29-32H,6-7H2,1-2H3,(H3-,23,24,25,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22-/m1/s1
• SMILES： CC1=CC=[N+]([C@@H]2O[C@H](COP(OP(OC[C@H]3O[C@@H](N4C=NC5=C(N=CN=C45)N)[C@H](O)[C@@H]3O)(O)=O)(=O)[O-])[C@@H](O)[C@H]2O)C=C1C

Computed Properties

• Exact Mass: 648.1348
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 10
• Monoisotopic Mass: 648.13460903g/mol
• Heavy Atom Count: 43
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.2
• Topological Polar Surface Area: 278Ų

Experimental Properties

• PSA: 278